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Compound Name:
chloride

Cat. No. B1311163

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the surfactant properties of
Tributyltetradecylphosphonium chloride (TTPC). TTPC, a quaternary phosphonium salt, is
recognized as a potent cationic surfactant with significant industrial applications. While its
primary use is as a non-oxidizing biocide and antimicrobial agent in sectors such as industrial
water treatment and enhanced oil recovery, its fundamental surfactant characteristics are of
interest to researchers in various fields, including drug delivery. This document summarizes the
available quantitative data, details relevant experimental protocols, and visualizes key
processes to facilitate a comprehensive understanding of TTPC's behavior as a surface-active
agent.

Core Physicochemical and Surfactant Properties of
TTPC

Tributyltetradecylphosphonium chloride (TTPC) is a cationic surfactant characterized by a
positively charged phosphorus atom covalently bonded to four alkyl chains, one of which is a
long C14 chain that provides hydrophobicity, and three butyl groups. The molecule is
neutralized by a chloride counter-ion. Its chemical structure confers high surface activity and
complete solubility in water.[1]
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Quantitative Data Summary

The following tables summarize the key physicochemical and surfactant properties of TTPC

based on available literature. It is important to note that while TTPC is established as a surface-

active agent, comprehensive data on its critical micelle concentration (CMC) is not readily

available in the public domain.

Physicochemical Property

Value

Reference

tributyl(tetradecyl)phosphoniu

IUPAC Name o chloride [2]
Synonyms TTPC, Bellacide 350 [1][2]
CAS Number 81741-28-8 [1][21[3]
Molecular Formula C26H56CIP [1][2]
Molecular Weight 435.16 g/mol [4]

Physical State

Colorless to light yellow liquid

[1]

Solubility

Completely soluble in water

[1]

Stability

Stable over a wide pH range;
not degraded by UV light

[1](2]
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Surfactant Property Value Conditions Reference
Aqueous solution
Surface Tension 51 mN/m (90% saturation) at [5]

20°C

Interfacial Tension

Reduction

Reduced from 19.2
mN/m to 0.1 mN/m

Water/crude oll
interface with a
formulation of 4000
ppm TTPC, 4 wt%
NaCl, and 5000 ppm
NaOH

Critical Micelle
Concentration (CMC)

Data not available in

reviewed literature

Experimental Protocols

This section details the methodologies for the synthesis of TTPC and the determination of its

surface tension, as derived from the available literature.

Synthesis of Tributyltetradecylphosphonium Chloride

(TTPC)

TTPC is synthesized via a quaternization reaction between tri-n-butylphosphine and 1-
chlorotetradecane.[3][7][8]

Materials:

e 1-chlorotetradecane

e Tri-n-butylphosphine

* N,N-dimethylformamide (DMF) as solvent (optional)

» Nitrogen gas (for inert atmosphere)

e n-hexane (for extraction/purification)
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Equipment:

Chemical reaction kettle with stirrer and temperature control

Vacuum filter

Extraction tank

Vacuum drying oven
Procedure:

o Charge the chemical reaction kettle with 1-chlorotetradecane and tri-n-butylphosphine (an
equimolar ratio is typically used). DMF can be used as a solvent.

o Purge the reactor with nitrogen gas to establish an inert atmosphere.
e Heat the reaction mixture to 140-150°C with constant stirring.[7][8]

e Maintain the reaction at this temperature for a specified duration (e.g., 11.5-12 hours) to
ensure completion of the quaternization reaction.[7][3]

 After the reaction is complete, cool the mixture.

e The crude product can be purified by vacuum stripping to remove any volatile components or
by extraction with a non-polar solvent like n-hexane to remove unreacted starting materials.

(31718l

The purified TTPC is then dried under vacuum to yield the final product.[7]

Surface Tension Measurement

The surface tension of an aqueous solution of TTPC can be determined using the Wilhelmy
plate method, as described in regulatory filings.[5] This method measures the force required to
detach a platinum plate from the surface of the liquid.

Equipment:

e Tensiometer (e.g., Kriss GmbH, Model K100)
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Precision balance

Thermostatically controlled sample vessel

Platinum Wilhelmy plate

Cleaning solutions for the platinum plate (e.g., distilled water, ethanol, and flame cleaning)
Procedure:

e Preparation of the TTPC Solution: Prepare an aqueous solution of TTPC at the desired
concentration (e.g., 90% of the saturation concentration).[5] Ensure the TTPC is completely
dissolved.

e Instrument Setup:

o Thoroughly clean the platinum plate and the sample vessel to remove any contaminants. A
common procedure is to rinse with distilled water, then ethanol, and then to heat the plate
in a flame until it glows red-hot to burn off any organic residues.

o Calibrate the tensiometer according to the manufacturer's instructions.
e Measurement:

o Place the TTPC solution in the sample vessel and allow it to reach thermal equilibrium at
the target temperature (e.g., 20°C).[5]

o Suspend the clean Wilhelmy plate from the tensiometer's force sensor.

o Lower the plate until it just touches the surface of the liquid. The liquid will wet the plate,
and a meniscus will form.

o The tensiometer slowly raises the plate, measuring the maximum force exerted by the
surface tension just before the meniscus detaches.

o The surface tension (y) is calculated from this force (F), the wetted perimeter of the plate
(L), and the contact angle (8), which is assumed to be zero for a perfectly wetted platinum
plate: y = F /(L * cos(0)).
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o Data Recording: Record the surface tension value in mN/m. For regulatory purposes,
measurements may be continued until a stable value is achieved (e.g., the standard
deviation of measurements over a period of time is below a certain threshold).[5]

Visualizations: Workflows and Logical Relationships

The following diagrams, generated using the DOT language, illustrate the synthesis workflow
for TTPC and the experimental workflow for surface tension measurement.

Reactants
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Caption: Synthesis workflow for Tributyltetradecylphosphonium Chloride (TTPC).
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Caption: Experimental workflow for the Wilhelmy plate surface tension measurement method.
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Applications and Relevance to Drug Development
Established Industrial Applications

TTPC's primary role is as a biocide, where its cationic surfactant nature is key to its mechanism
of action.[4] It disrupts the cell membranes of microorganisms, leading to increased
permeability and cell death.[4] This property is leveraged in industrial water systems, cooling
towers, and oil and gas operations to control the growth of slime-forming and sulfate-reducing
bacteria.[1][4] In enhanced oil recovery, its ability to significantly lower the interfacial tension
between oil and water is crucial for mobilizing residual oil from rock formations.[6]

Considerations for Drug Development

While there is no direct evidence in the reviewed literature of TTPC being used in
pharmaceutical formulations, understanding its properties is valuable for drug development
professionals for several reasons:

» Cationic Surfactants in Drug Delivery: Cationic surfactants, as a class, are explored in drug
delivery for various purposes. Their positive charge allows for interaction with negatively
charged biological membranes, which can be harnessed to enhance drug permeation across
epithelial barriers. They are also used in the formulation of nano-emulsions and as agents in
gene delivery systems to complex with negatively charged nucleic acids.

e Structure-Activity Relationship: The structure of TTPC, with its quaternary phosphonium
head group and specific alkyl chain lengths, provides a case study for structure-activity
relationships. The balance between the hydrophobic tail and the cationic head dictates its
surface activity and its interaction with biological systems.

» Toxicity as a Limiting Factor: A significant hurdle for the direct application of TTPC in drug
delivery is its inherent toxicity. It is classified as having very high acute toxicity to aquatic
organisms.[2] This biocidal activity, while beneficial for industrial applications, suggests a low
therapeutic index and potential for cytotoxicity, which would need to be overcome or
mitigated for any pharmaceutical application.

In conclusion, Tributyltetradecylphosphonium chloride is a powerful cationic surfactant with
well-defined industrial applications driven by its high surface activity and biocidal properties.
While its direct use in drug delivery is not documented and likely hindered by toxicity concerns,
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the study of its physicochemical properties and synthesis provides a valuable reference point
for researchers investigating the broader class of cationic surfactants for pharmaceutical
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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